Cas no 2416237-45-9 (2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride)

• Product Name: 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride
• CAS No: 2416237-45-9
• MF: C₁₀H₁₁ClF₂N₂O
• MW: 248.656948328018
• CID: 5155430
• PubChem ID: 146155706
• Update Time: 2025-10-28

2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile;hydrochloride
• 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride

• Inchi： 1S/C10H10F2N2O.ClH/c1-10(14,5-13)6-15-7-2-3-8(11)9(12)4-7;/h2-4H,6,14H2,1H3;1H
• InChI Key： RGMCWFLHJFUTNN-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OCC(C#N)(C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 59

Additional information on 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride

Introduction to 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride (CAS No. 2416237-45-9)

2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2416237-45-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its amino and nitrile functional groups, along with the presence of a difluorophenoxyl moiety, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride have been extensively explored in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The compound's structure suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery. Specifically, the difluorophenoxyl group is known to enhance binding affinity and metabolic stability, which are key factors in the design of novel therapeutic agents.

In the realm of medicinal chemistry, the development of new analogs derived from existing scaffolds is a common strategy to improve drug efficacy and reduce side effects. The hydrochloride salt form of 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile enhances its solubility and bioavailability, facilitating its use in preclinical studies. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, providing insights into its potential mechanisms of action.

One of the most intriguing aspects of 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride is its potential role in modulating inflammatory pathways. Studies have shown that compounds containing the difluorophenoxyl group can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The presence of an amino group further suggests that this molecule may influence neurotransmitter systems, offering a dual therapeutic approach.

Furthermore, the nitrile group in the structure of this compound can undergo various transformations under different reaction conditions, allowing for the facile introduction of additional functional groups. This versatility makes it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have synthesized several derivatives to evaluate their biological activity across different disease models. Preliminary results indicate that certain analogs exhibit significant anti-inflammatory and analgesic properties.

The pharmacokinetic profile of 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride has also been a focus of investigation. In vivo studies have revealed that this compound has a moderate half-life and good tissue distribution, suggesting its potential for systemic administration. Additionally, the hydrochloride salt form enhances its stability under physiological conditions, which is crucial for formulation development.

Recent publications have highlighted the use of this compound in combination therapies. For instance, its ability to inhibit both COX and LOX enzymes makes it a candidate for combination regimens targeting chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The synergistic effects observed in preclinical models suggest that this approach could lead to more effective treatments with reduced side effects compared to single-agent therapies.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined. The development pipeline for 2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride is currently undergoing rigorous evaluation by regulatory agencies to assess its safety and efficacy. Clinical trials are planned to further validate its therapeutic potential in human populations. These trials will focus on evaluating both short-term and long-term effects, as well as identifying any potential adverse reactions.

In conclusion,2-amino-3-(3,4-difluorophenoxy)-2-methylpropanenitrile hydrochloride (CAS No. 2416237-45-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.